Cas no 869112-14-1 (1-(2-Chloroethyl)-4-piperidinecarboxylic Acid Ethyl Ester)

• Product Name: 1-(2-Chloroethyl)-4-piperidinecarboxylic Acid Ethyl Ester
• CAS No: 869112-14-1
• MF: C₁₀H₁₈ClNO₂
• MW: 219.70842218399
• CID: 2155877
• PubChem ID: 61287119
• Update Time: 2025-10-29

1-(2-Chloroethyl)-4-piperidinecarboxylic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxylic acid, 1-(2-chloroethyl)-, ethyl ester
• 1-(2-Chloroethyl)-4-piperidinecarboxylic Acid Ethyl Ester
• ethyl 1-(2-chloroethyl)piperidine-4-carboxylate
• Ethyl 1-(2-chloroethyl)-4-piperidinecarboxylate (ACI)
• 4-Piperidinecarboxylic acid,1-(2-chloroethyl)-,ethyl ester
• Ethyl1-(2-chloroethyl)piperidine-4-carboxylate
• BS-24096
• Ethyl 1-(2-chloroethyl)-4-piperidinecarboxylate
• BCP14481
• MFCD14614565
• DTXSID70734168
• SCHEMBL1440000
• OTUFGRVWNPWRJD-UHFFFAOYSA-N
• XH1260
• AKOS010539890
• DB-429699
• X48LFT866M
• 869112-14-1
• CS-M1972

• MDL： MFCD14614565
• Inchi： 1S/C10H18ClNO2/c1-2-14-10(13)9-3-6-12(7-4-9)8-5-11/h9H,2-8H2,1H3
• InChI Key： OTUFGRVWNPWRJD-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(CCCl)CC1)OCC

Computed Properties

• Exact Mass: 219.1026065g/mol
• Monoisotopic Mass: 219.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Solubility: Chloroform, DCM, Ethyl Acetate

1-(2-Chloroethyl)-4-piperidinecarboxylic Acid Ethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：(BD427279)

Additional information on 1-(2-Chloroethyl)-4-piperidinecarboxylic Acid Ethyl Ester

Recent Advances in the Study of 1-(2-Chloroethyl)-4-piperidinecarboxylic Acid Ethyl Ester (CAS: 869112-14-1)

1-(2-Chloroethyl)-4-piperidinecarboxylic Acid Ethyl Ester (CAS: 869112-14-1) is a chemical compound of significant interest in the field of medicinal chemistry and drug development. This compound, characterized by its piperidine core and chloroethyl side chain, has been the subject of recent research due to its potential applications in the synthesis of novel therapeutic agents. The unique structural features of this molecule make it a valuable intermediate in the development of compounds with potential anticancer, antiviral, and neuropharmacological activities.

Recent studies have focused on the synthesis and optimization of 1-(2-Chloroethyl)-4-piperidinecarboxylic Acid Ethyl Ester, aiming to improve its yield and purity for further applications. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. Researchers have also explored its reactivity under various conditions, providing insights into its potential as a building block for more complex molecules.

One of the key areas of investigation has been the compound's role in the synthesis of prodrugs and targeted therapies. The chloroethyl group, in particular, has been studied for its ability to undergo specific chemical transformations, making it a promising candidate for the development of alkylating agents used in cancer treatment. Additionally, the piperidine moiety offers opportunities for modifications that can enhance the bioavailability and pharmacokinetic properties of derived compounds.

In preclinical studies, derivatives of 1-(2-Chloroethyl)-4-piperidinecarboxylic Acid Ethyl Ester have shown promising results in inhibiting the growth of certain cancer cell lines. These findings have spurred further research into the mechanisms of action and potential side effects, with the goal of optimizing therapeutic efficacy while minimizing toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to translate these discoveries into clinical applications.

Despite the progress made, challenges remain in the large-scale production and formulation of this compound. Researchers are actively working on developing more efficient synthetic routes and purification methods to address these issues. Furthermore, the need for comprehensive toxicological studies and regulatory approvals poses additional hurdles that must be overcome before the compound can be widely used in therapeutic settings.

In conclusion, 1-(2-Chloroethyl)-4-piperidinecarboxylic Acid Ethyl Ester represents a promising avenue for drug development, with its versatile chemistry and potential therapeutic applications. Continued research and collaboration across disciplines will be essential to fully realize its potential and bring innovative treatments to patients in need.